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Compound of Interest

Compound Name: Tetramethylammonium triiodide

Cat. No.: B1238965 Get Quote

Application Notes: Synthesis of
Tetramethylammonium Triiodide
Introduction
Tetramethylammonium triiodide, with the chemical formula (CH₃)₄NI₃, is a polyiodide salt

that consists of a tetramethylammonium cation and a linear triiodide anion.[1] This compound is

a valuable reagent in organic synthesis and materials science.[2] It is typically prepared

through the reaction of equimolar amounts of tetramethylammonium iodide and elemental

iodine.[3] The large, symmetric tetramethylammonium cation is effective at stabilizing the

triiodide anion. This document provides a detailed protocol for the synthesis, purification, and

characterization of tetramethylammonium triiodide suitable for research and development

laboratories.

The synthesis is based on the following chemical reaction:

(CH₃)₄NI + I₂ → (CH₃)₄NI₃[4]

This reaction demonstrates the formation of a polyiodide salt where a molecule of iodine

combines with an iodide salt.
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The following table summarizes the quantitative data for a typical laboratory-scale synthesis.

The molar quantities are based on the masses used in the referenced experimental protocol.

Compound
Chemical
Formula

Molar Mass
( g/mol )

Mass (g) Moles (mol) Role

Tetramethyla

mmonium

Iodide

(CH₃)₄NI 201.05[5] 0.50 0.00249
Reactant

(Excess)

Iodine I₂ 253.81 0.60 0.00236
Reactant

(Limiting)

Tetramethyla

mmonium

Triiodide

(CH₃)₄NI₃ 454.86[6] 1.07 0.00236

Product

(Theoretical

Yield)

Note: Based on the molar quantities, iodine is the limiting reagent in this specific example.[4]

Experimental Protocol
This protocol details the synthesis of tetramethylammonium triiodide via crystallization.

Materials and Equipment:

Tetramethylammonium iodide ((CH₃)₄NI)

Iodine (I₂)

Ethanol (95% or absolute)

Hexane (for washing)

50 mL Beaker

Glass stirring rod

Hot plate
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Ice bath

Vacuum filtration apparatus (Büchner funnel, filter flask, vacuum tubing)

Filter paper

Procedure:

Preparation of Reactants:

Weigh 0.50 g of tetramethylammonium iodide and add it to a 50 mL beaker. Use a stirring

rod to break up any clumps.[4]

In the same beaker, add 0.60 g of iodine.[4]

Dissolution:

Add 12 mL of ethanol to the beaker containing the reactants.[4]

Place the beaker on a hot plate in a fume hood.

Gently heat the mixture at a low temperature while stirring continuously. Heat and stir until

all the solids have completely dissolved, which should take approximately 10 minutes.

Avoid overheating to prevent premature crystallization.[4]

Crystallization:

Once the solids are fully dissolved, remove the beaker from the hot plate and allow it to

cool undisturbed to room temperature. Crystals will begin to form as the solution cools.[4]

After the beaker has reached room temperature, place it in an ice bath for approximately

10 minutes to maximize crystal formation.[7]

Product Isolation and Purification:

Set up a vacuum filtration apparatus.
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Collect the formed crystals by pouring the cold mixture into the Büchner funnel under

vacuum.

Wash the collected crystals with small portions of cold hexane until the filtrate runs

colorless. This step removes any residual soluble impurities.[4]

Drying:

Allow the crystals to air-dry on the filter paper or in a desiccator overnight to remove all

solvent.[3]

Once completely dry, weigh the final product and determine the percent yield.

Safety Precautions
All procedures should be performed in a well-ventilated fume hood while wearing appropriate

Personal Protective Equipment (PPE), including safety goggles, gloves, and a lab coat.

Iodine (I₂): Toxic and corrosive. Avoid inhalation of vapors and contact with skin and eyes.[3]

Ethanol (C₂H₅OH): Flammable liquid. Keep away from open flames and other ignition

sources.[3]

Tetramethylammonium Iodide ((CH₃)₄NI): Handle with care. While not as hazardous as

iodine, it can cause irritation.[3][8]

Hexane (C₆H₁₄): Flammable liquid and can cause irritation.

Experimental Workflow Visualization
The following diagram illustrates the key steps in the synthesis protocol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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